Cas no 2137971-87-8 (rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol)

• Product Name: rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol
• CAS No: 2137971-87-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6442594
• PubChem ID: 165449680
• Update Time: 2025-05-20

rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol
• 2137971-87-8
• 3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol
• EN300-719187

• Inchi： 1S/C12H22O3/c1-11(2,3)15-10-8-9(13)12(10)4-6-14-7-5-12/h9-10,13H,4-8H2,1-3H3
• InChI Key： DVOCVNMUOZTHIO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C21CCOCC2)O

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Additional information on rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Professional Introduction to rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (CAS No. 2137971-87-8)

The compound rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol, identified by its CAS number 2137971-87-8, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This spirocyclic ether features a unique structural motif, combining a spiro carbon bridge with an oxetane ring, which contributes to its distinct chemical and biological properties. The presence of a tert-butoxy group at the 3-position and the specific stereochemistry at the 1S and 3R positions make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, the interest in spirocyclic compounds has surged due to their potential as bioactive molecules. These structures often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The spiro[3.5]nonane core of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is particularly noteworthy, as it provides a rigid framework that can be fine-tuned to optimize interactions with enzymes and receptors. This compound's design aligns with the growing trend in drug discovery towards molecules that mimic natural product scaffolds but with improved pharmacokinetic profiles.

The tert-butoxy group in this molecule serves multiple purposes. It acts as a steric shield, protecting the underlying functional groups from unwanted reactions and enhancing the compound's solubility in organic solvents. Additionally, this group can influence the electronic properties of the molecule, making it more suitable for certain types of interactions with biological targets. The stereochemistry at the 1S and 3R positions is critical for ensuring that the compound adopts the correct conformation in biological environments, which is essential for achieving the desired pharmacological effects.

Recent studies have highlighted the importance of spirocyclic ethers in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The oxetane ring in rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is particularly interesting because it can serve as a scaffold for further derivatization, allowing chemists to explore new chemical space and identify novel bioactive molecules.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two precursors, while the introduction of the tert-butoxy group and the stereochemistry at the 1S and 3R positions are achieved through selective functionalization and chiral resolution techniques. These synthetic challenges underscore the complexity of working with such specialized molecules but also highlight their potential as valuable building blocks for drug discovery.

In conclusion, rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (CAS No. 2137971-87-8) represents an exciting example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique spirocyclic ether architecture, combined with the strategic placement of functional groups like the tert-butoxy moiety, makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.